Cas no 1706448-15-8 (N-((1-Methylindolin-4-yl)methyl)propan-2-amine)

• Product Name: N-((1-Methylindolin-4-yl)methyl)propan-2-amine
• CAS No: 1706448-15-8
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 5691010
• PubChem ID: 99980612
• Update Time: 2025-05-23

N-((1-Methylindolin-4-yl)methyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• Isopropyl-(1-methyl-2,3-dihydro-1H-indol-4-ylmethyl)-amine
• N-((1-Methylindolin-4-yl)methyl)propan-2-amine
• SB65183
• 1706448-15-8
• 1H-Indole-4-methanamine, 2,3-dihydro-1-methyl-N-(1-methylethyl)-

• Inchi： 1S/C13H20N2/c1-10(2)14-9-11-5-4-6-13-12(11)7-8-15(13)3/h4-6,10,14H,7-9H2,1-3H3
• InChI Key： RAMRDGWKILKVAS-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=C(CNC(C)C)C=2CC1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.998±0.06 g/cm3(Predicted)
• Boiling Point: 320.6±30.0 °C(Predicted)
• pka: 9.67±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on N-((1-Methylindolin-4-yl)methyl)propan-2-amine

Comprehensive Overview of N-((1-Methylindolin-4-yl)methyl)propan-2-amine (CAS No. 1706448-15-8)

N-((1-Methylindolin-4-yl)methyl)propan-2-amine (CAS No. 1706448-15-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to in scientific literature by its systematic name, features a 1-methylindoline core coupled with a propan-2-amine moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential role in modulating neurotransmitter systems, which aligns with current trends in neuroscience and mental health therapeutics.

The molecular structure of N-((1-Methylindolin-4-yl)methyl)propan-2-amine includes a methylindoline scaffold, a feature shared with several bioactive molecules. This structural similarity has led to investigations into its potential as a precursor or intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its interactions with G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in various physiological processes. The compound’s amine functionality further enhances its versatility, allowing for derivatization and optimization in drug design pipelines.

In the context of current research trends, CAS No. 1706448-15-8 is frequently discussed alongside keywords such as "neuropharmacology," "small molecule therapeutics," and "structure-activity relationship (SAR)." These terms reflect the growing demand for innovative compounds that target neurological disorders, a pressing concern in modern healthcare. The compound’s potential applications in central nervous system (CNS) research have also sparked interest, particularly in light of rising global focus on mental health and neurodegenerative diseases like Alzheimer’s and Parkinson’s.

From a synthetic chemistry perspective, N-((1-Methylindolin-4-yl)methyl)propan-2-amine exemplifies the importance of heterocyclic chemistry in drug discovery. Its indoline ring system is a privileged structure in medicinal chemistry, often associated with improved pharmacokinetic properties. This has led to its inclusion in high-throughput screening libraries, where it is evaluated for bioactivity against various biological targets. The compound’s logP and polar surface area values, critical parameters in drug-likeness assessments, further underscore its relevance in modern pharmaceutical research.

The growing popularity of computational chemistry and AI-driven drug discovery has also brought attention to compounds like CAS No. 1706448-15-8. Researchers are leveraging molecular docking and machine learning algorithms to predict its binding affinities and optimize its structure for enhanced efficacy. This aligns with the broader industry shift toward rational drug design, a trend frequently searched by professionals in the field. Additionally, the compound’s potential as a building block for more complex molecules makes it a valuable asset in fragment-based drug discovery.

In summary, N-((1-Methylindolin-4-yl)methyl)propan-2-amine (CAS No. 1706448-15-8) represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and neuropharmacology. Its structural features and potential applications resonate with contemporary research priorities, making it a compound of enduring interest in both academic and industrial settings. As the scientific community continues to explore its properties, this molecule is poised to contribute meaningfully to advancements in therapeutic development and biochemical research.